![molecular formula C9H13N3O2 B2405114 Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine-3-carboxylate CAS No. 1060814-45-0](/img/structure/B2405114.png)
Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine-3-carboxylate
Overview
Description
“Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine-3-carboxylate” is a chemical compound with the CAS Number: 1029720-98-6 . It has a molecular weight of 195.22 and its IUPAC name is ethyl 4,5,6,7-tetrahydropyrazolo [1,5-a]pyrazine-2-carboxylate . The compound is typically in the form of a white to yellow solid .
Synthesis Analysis
The synthesis of compounds based on the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold, such as “Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine-3-carboxylate”, has been achieved on a multigram scale in a cost-efficient manner . The process involves the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings . NH-pyrazole carbonic acids are used as a key intermediate of the process .
Molecular Structure Analysis
The InChI code for “Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine-3-carboxylate” is 1S/C9H13N3O2/c1-2-14-9(13)8-5-7-6-10-3-4-12(7)11-8/h5,10H,2-4,6H2,1H3 . This code provides a unique representation of the compound’s molecular structure.
Chemical Reactions Analysis
The regioselectivity for direct insertion of the substituent to the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine core is a topic of discussion in the synthesis process . The synthetic perspectives for using the functionalized 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine as a bifunctional scaffold are also discussed .
Scientific Research Applications
- RPOC Technology : Researchers at Purdue University have developed a patent-pending technology called Real-Time Precision Opto-Control (RPOC) . It allows site-specific and chemical-specific control of processes within live cells using a laser-based approach . Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine-3-carboxylate could serve as a valuable tool in this context, enabling precise manipulation of cellular behavior for drug discovery.
- Applied Research : Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine-3-carboxylate falls under the category of applied research . Scientists can leverage its chemical properties to address practical challenges in medicine, agriculture, or industry .
Chemical Biology and Drug Discovery
Translational Research
Safety and Hazards
Future Directions
The future directions for “Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine-3-carboxylate” and similar compounds involve their potential use in medicinal chemistry. The recent studies showed that one of the best motifs among different topologies for the design of promising MedChem fragments and corresponding building blocks for their production is aromatic heterocycle fused with saturated cyclic hydrocarbon or non-aromatic heterocycle . These investigations influenced the concept of “privileged scaffolds” .
properties
IUPAC Name |
ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-2-14-9(13)7-5-11-12-4-3-10-6-8(7)12/h5,10H,2-4,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIUPNKYMDYNFNJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2CNCCN2N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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